Cas no 192198-90-6 (2,3-Bis[4-(trifluoromethyl)phenyl]butane-2,3-diol)

• Product Name: 2,3-Bis[4-(trifluoromethyl)phenyl]butane-2,3-diol
• CAS No: 192198-90-6
• MF: C₁₈H₁₆F₆O₂
• MW: 378.308866500854
• CID: 2787453
• PubChem ID: 13380130
• Update Time: 2025-04-21

2,3-Bis[4-(trifluoromethyl)phenyl]butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• DTXSID20538799
• 2,3-Bis[4-(trifluoromethyl)phenyl]butane-2,3-diol
• 192198-90-6

• Inchi： 1S/C18H16F6O2/c1-15(25,11-3-7-13(8-4-11)17(19,20)21)16(2,26)12-5-9-14(10-6-12)18(22,23)24/h3-10,25-26H,1-2H3
• InChI Key： GIVBMOREEDKTBA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(C(C)(C1C=CC(C(F)(F)F)=CC=1)O)O)(F)F

Computed Properties

• Exact Mass: 378.10544872Da
• Monoisotopic Mass: 378.10544872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų